Cas no 881674-29-9 (methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate)

Methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate is a brominated pyrrole derivative with a methyl ester functional group, serving as a versatile intermediate in organic synthesis. Its key structural features—a bromine substituent and a methyl ester—make it valuable for further functionalization, particularly in heterocyclic chemistry and pharmaceutical research. The compound’s reactivity allows for selective cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex pyrrole-based scaffolds. The methyl ester group also provides a handle for hydrolysis or transesterification, enabling downstream modifications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its well-defined reactivity and stability under standard synthetic conditions.

methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate structure

881674-29-9 structure

Product Name:methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate

CAS No:881674-29-9

MF:C₇H₈BrNO₂

MW:218.047921180725

CID:1916997

PubChem ID:66924763

Update Time:2025-06-09

methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-3-carboxylic acid, 5-bromo-4-methyl-, methyl ester
- methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate
- MLKAVNNWGFMCSZ-UHFFFAOYSA-N
- EN300-1628559
- Methyl5-bromo-4-methyl-1H-pyrrole-3-carboxylate
- SCHEMBL1156403
- DB-370937
- AT33807
- CS-0457779
- 881674-29-9
- Inchi： 1S/C7H8BrNO2/c1-4-5(7(10)11-2)3-9-6(4)8/h3,9H,1-2H3
- InChI Key： MLKAVNNWGFMCSZ-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C(C(=O)OC)=CN1

Computed Properties

Exact Mass: 216.97384Da
Monoisotopic Mass: 216.97384Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 42.1Å²

methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate Pricemore >>

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Enamine	EN300-1628559-0.05g	methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate	881674-29-9	0.05g	$1056.0	2023-06-04
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Enamine	EN300-1628559-10.0g	methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate	881674-29-9	10g	$5405.0	2023-06-04
Enamine	EN300-1628559-50mg	methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate	881674-29-9	50mg	$1056.0	2023-09-22
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